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Compound of Interest

Compound Name: UV-123

Cat. No.: B155743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the recommended dosage of UV-123 for

the effective stabilization of polypropylene (PP) against degradation caused by ultraviolet (UV)

radiation. This document includes summaries of quantitative data, detailed experimental

protocols for performance evaluation, and visualizations of the degradation and stabilization

mechanisms.

Introduction to UV-123
UV-123 is a high-performance Hindered Amine Light Stabilizer (HALS) used to protect

polymers from photodegradation. Its chemical name is Bis(1-octyloxy-2,2,6,6-tetramethyl-4-

piperidyl)sebacate, with the CAS Number 129757-67-1. As a liquid, low-basicity stabilizer, UV-
123 offers excellent compatibility with polypropylene and is effective in preventing the loss of

mechanical properties, discoloration, and surface cracking caused by UV exposure.[1][2][3]

Mechanism of Polypropylene Degradation and UV-
123 Stabilization
Polypropylene is susceptible to degradation when exposed to UV radiation, which initiates a

free-radical chain reaction leading to the scission of polymer chains and a loss of physical and

mechanical properties.[4][5] HALS, such as UV-123, do not absorb UV radiation but instead act

as radical scavengers, interrupting the degradation cycle.
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The stabilization mechanism of UV-123 involves a cyclic process where the HALS is

regenerated, allowing it to neutralize multiple free radicals, thus providing long-term protection

to the polymer matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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